Cas no 2248174-95-8 ((1S)-1-(2,6-Difluoro-4-nitrophenyl)ethanamine)

• Product Name: (1S)-1-(2,6-Difluoro-4-nitrophenyl)ethanamine
• CAS No: 2248174-95-8
• MF: C₈H₈F₂N₂O₂
• MW: 202.158128738403
• CID: 6179575
• PubChem ID: 137940632
• Update Time: 2025-06-23

(1S)-1-(2,6-Difluoro-4-nitrophenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• EN300-6506122
• 2248174-95-8
• (1S)-1-(2,6-Difluoro-4-nitrophenyl)ethanamine
• (1S)-1-(2,6-difluoro-4-nitrophenyl)ethan-1-amine

• Inchi： 1S/C8H8F2N2O2/c1-4(11)8-6(9)2-5(12(13)14)3-7(8)10/h2-4H,11H2,1H3/t4-/m0/s1
• InChI Key： XJGVJNBQJNSEIH-BYPYZUCNSA-N
• SMILES： FC1C=C(C=C(C=1[C@H](C)N)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 202.05538383g/mol
• Monoisotopic Mass: 202.05538383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 71.8Ų

Additional information on (1S)-1-(2,6-Difluoro-4-nitrophenyl)ethanamine

Compound CAS No. 2248174-95-8: (1S)-1-(2,6-Difluoro-4-nitrophenyl)ethanamine

(1S)-1-(2,6-Difluoro-4-nitrophenyl)ethanamine, identified by the CAS registry number 2248174-95-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a chiral center at the ethanamine group and a substituted phenyl ring with fluoro and nitro groups. The presence of these functional groups imparts distinctive chemical and biological properties to the molecule, making it a valuable subject for research and development in various applications.

The synthesis of (1S)-1-(2,6-Difluoro-4-nitrophenyl)ethanamine typically involves multi-step organic reactions, often utilizing asymmetric catalysis to achieve the desired stereochemistry at the chiral center. Recent advancements in asymmetric synthesis have enabled more efficient and selective methods for producing this compound, which is crucial for its potential use in drug discovery and development.

One of the most notable aspects of this compound is its potential as a building block in medicinal chemistry. The combination of a nitro group, fluoro substituents, and an amine group provides a versatile platform for further functionalization. Researchers have explored its ability to act as a precursor for more complex molecules with potential bioactivity, such as kinase inhibitors or other therapeutic agents.

Recent studies have also focused on the pharmacokinetic properties of (1S)-1-(2,6-Difluoro-4-nitrophenyl)ethanamine. Understanding its absorption, distribution, metabolism, and excretion (ADME) profile is essential for evaluating its suitability as a drug candidate. Preliminary findings suggest that the compound exhibits moderate solubility and permeability, which are favorable traits for oral bioavailability.

In addition to its pharmacological applications, this compound has been investigated for its role in chemical biology. The nitro group on the phenyl ring can undergo various redox reactions, making it a potential candidate for studying cellular signaling pathways or as a probe in bioimaging techniques.

The structural features of (1S)-1-(2,6-Difluoro-4-nitrophenyl)ethanamine also make it an interesting subject for computational chemistry studies. Researchers have employed molecular modeling techniques to predict its binding affinity to various protein targets, providing insights into its potential interactions within biological systems.

From an environmental perspective, understanding the degradation pathways of this compound is critical for assessing its ecological impact. Recent research has explored its biodegradation under different conditions, revealing that it undergoes hydrolysis and microbial degradation under specific environmental conditions.

In conclusion, (1S)-1-(2,6-Difluoro-4-nitrophenyl)ethanamine (CAS No. 2248174-95-8) is a multifaceted compound with promising applications in drug discovery, chemical biology, and environmental science. Its unique structure and functional groups continue to attract attention from researchers worldwide, driving ongoing investigations into its properties and potential uses.